7-(4-Chlorophenyl)-5-(4-methylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine

• Molecular Formula: C18H13ClN4
• Molecular Weight: 320.8 g/mol
• IUPAC Name: 7-(4-chlorophenyl)-5-(4-methylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C18H13ClN4/c1-12-2-4-13(5-3-12)16-10-17(14-6-8-15(19)9-7-14)23-18(22-16)20-11-21-23/h2-11H,1H3
• InChI Key: MSRCDUIZRJXHIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=NC=NN3C(=C2)C4=CC=C(C=C4)Cl

Description

7-(4-Chlorophenyl)-5-(4-methylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine is a chemical compound based on the 1,2,4-triazolo[1,5-a]pyrimidine (TP) heterocycle, a scaffold of significant interest in medicinal chemistry and drug discovery . This structure is isoelectronic with purines, allowing it to function as a potential bioisostere, which can be exploited in the design of novel enzyme inhibitors and receptor ligands . The TP core is known for its versatile binding properties, including the ability to participate in hydrogen bonding and coordinate metal ions, which has been leveraged in the development of compounds with anti-cancer and anti-parasitic activity . Researchers are actively exploring substituted TP derivatives like this one for a range of biological activities, including antitumor agents that induce mitochondria-dependent apoptosis and autophagy in cancer cells , as well as inhibitors for targets like phosphodiesterase 2 (PDE2) and protozoan proteasomes for diseases such as leishmaniasis . The specific substitution pattern with a 4-chlorophenyl at the 7-position and a 4-methylphenyl (p-tolyl) at the 5-position is designed to modulate the compound's electronic properties, lipophilicity, and overall interaction with biological targets. This product is intended for research purposes only, specifically for use in hit-to-lead optimization, structure-activity relationship (SAR) studies, and as a building block in the synthesis of more complex molecules. For Research Use Only. Not intended for diagnostic or therapeutic procedures.

Biological Activity

7-(4-Chlorophenyl)-5-(4-methylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological activities, including antimicrobial, anticancer, and enzyme inhibition properties. The information is supported by data tables and case studies from various research findings.

Chemical Structure

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C20H18ClN5
• Molecular Weight : 375.85 g/mol

Antimicrobial Activity

Recent studies have explored the antimicrobial potential of triazolo derivatives, including the target compound. For instance, a study reported that derivatives similar to 7-(4-Chlorophenyl)-5-(4-methylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine exhibited notable antibacterial activity against various pathogens.

Compound	MIC (μg/mL)	MBC (μg/mL)	Activity Type
7b	0.22	0.25	Bactericidal
Ciprofloxacin	0.50	0.75	Bactericidal

The minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) values indicate that the compound has strong antimicrobial properties, particularly against Staphylococcus aureus and Staphylococcus epidermidis .

Anticancer Activity

The compound has also been investigated for its anticancer properties. A review highlighted the potential of triazolo derivatives in targeting various cancer-related enzymes such as thymidylate synthase and histone deacetylase (HDAC). In vitro studies have demonstrated that these compounds can inhibit cancer cell proliferation effectively.

Target Enzyme	IC50 (μM)
Thymidylate Synthase	12.27–31.64
HDAC	0.52–2.67

These findings suggest that the compound may serve as a promising candidate for further development in cancer therapy .

Enzyme Inhibition

In addition to its antimicrobial and anticancer activities, 7-(4-Chlorophenyl)-5-(4-methylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine has shown potential as an inhibitor of various enzymes critical in cellular processes.

• DNA Gyrase Inhibitor : The compound exhibited significant inhibition with IC50 values ranging from 12.27 to 31.64 μM.
• Dihydrofolate Reductase (DHFR) Inhibitor : It showed promising activity with IC50 values between 0.52 and 2.67 μM .

Case Studies

Several case studies have documented the efficacy of this compound in preclinical settings:

• Study on Antimicrobial Resistance : A study evaluated the effectiveness of triazolo derivatives against resistant strains of bacteria. The results indicated that compounds similar to our target showed enhanced activity when used in combination with traditional antibiotics like Ciprofloxacin.
• Anticancer Efficacy : In a laboratory setting, the compound was tested against various cancer cell lines (e.g., breast and lung cancer). It demonstrated significant cytotoxic effects with low toxicity to normal cells.

Comparison with Similar Compounds

Substituent Variations at the 5- and 7-Positions

Pharmacological Profiles

• Anticonvulsant Activity : Alkyloxy-substituted derivatives (e.g., 3f) show moderate efficacy in maximal electroshock (MES) tests, with ED₅₀ values comparable to valproate .
• Anticancer Activity : Substituents like trifluoromethylphenyl (e.g., 5-methyl-N-[4-(CF₃)Ph] derivatives) enhance tubulin inhibition and overcome multidrug resistance .
• Antifungal Activity : Pentafluorophenyl analogs (e.g., 5-Cl-6-(C₆F₅)-7-piperidinyl derivatives) exhibit potent fungicidal properties .

Key Research Findings and Trends

Substituent Effects on Bioactivity :

• Electron-Withdrawing Groups (EWGs) : Chloro or fluoro substituents at the 7-position enhance metabolic stability and target binding (e.g., antitubercular 5a vs. 5f) .
• Hydrophobic Groups : Long alkyl chains (e.g., heptyloxy in 3f) improve blood-brain barrier penetration, critical for CNS-targeted anticonvulsants .
• Aromatic Rings : 4-Methylphenyl at the 5-position (target compound) may balance lipophilicity and steric effects, though direct pharmacological data are lacking .

Structural Insights from SAR Studies: Optimal anticancer activity requires trifluoroethylamino groups at the 5-position and fluorophenyl rings at the 7-position . Anticonvulsant potency correlates with alkoxy chain length, peaking at heptyloxy (3f) .

Q & A

Synthesis and Optimization

Basic: Q. Q1. What are the common synthetic routes for preparing 7-(4-chlorophenyl)-5-(4-methylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine? A1. The compound is typically synthesized via multi-component reactions. A widely used method involves a one-pot three-component reaction combining 5-amino-1-phenyl-1,2,4-triazoles, substituted aldehydes, and β-dicarbonyl compounds (e.g., ethyl acetoacetate) in the presence of catalysts like APTS (3-aminopropyltriethoxysilane) . Grignard reagent-mediated nucleophilic substitutions are also employed to introduce aryl/hetaryl groups at C-5 and C-7 positions .

Advanced: Q. Q2. How can researchers optimize the regioselectivity and yield of triazolopyrimidine synthesis? A2. Regioselectivity is influenced by catalyst choice and reaction conditions. For example:

• Catalyst selection : APTS enhances solubility and reaction efficiency in ethanol/water systems compared to toxic alternatives like TMDP (tetramethylenediamine piperidine) .
• Solvent systems : Ethanol/water (1:1 v/v) improves yield compared to molten-state reactions .
• Temperature control : Heating at 100°C in POCl₃ facilitates chlorination at C-7 (e.g., conversion of hydroxyl to chloro substituents) .

Structural Characterization

Basic: Q. Q3. What techniques are used to confirm the structure of triazolopyrimidine derivatives? A3. Key methods include:

• NMR spectroscopy : ¹H/¹³C NMR identifies substituent positions (e.g., methyl groups at δ ~2.5 ppm, aromatic protons at δ ~7.3–8.2 ppm) .
• LCMS : Determines molecular weight and purity (e.g., m/z 259.44 [M+H⁺] for chlorinated derivatives) .

Advanced: Q. Q4. How can X-ray crystallography resolve ambiguities in tautomeric forms of triazolopyrimidines? A4. X-ray crystallography provides unambiguous confirmation of tautomerism (e.g., keto-enol equilibria) and substituent orientation. For example, crystal structures reveal planar triazole-pyrimidine fused rings and hydrogen-bonding patterns critical for biological activity .

Biological Activity and Mechanisms

Basic: Q. Q5. What biological activities have been reported for this compound? A5. The compound exhibits:

• Antimicrobial activity : Narrow-spectrum efficacy against vancomycin-resistant Enterococcus faecium via inhibition of cell-wall biosynthesis .
• Enzyme modulation : Interactions with kinases and proteases due to the hydrazinyl and chlorophenyl groups .

Advanced: Q. Q6. How can researchers identify the biological target of triazolopyrimidines? A6. Methodologies include:

• Macromolecular synthesis assays : Radiolabeled precursors (e.g., ³H-uridine) track inhibition of DNA/RNA/protein synthesis .
• Docking studies : Molecular modeling against enzyme active sites (e.g., bacterial penicillin-binding proteins) .

Data Contradictions and Reproducibility

Advanced: Q. Q7. How can discrepancies in reported bioactivity data be resolved? A7. Contradictions may arise from:

• Purity issues : Low-yield syntheses (e.g., 11% yield for compound 95) may introduce impurities; HPLC purification and LCMS validation are critical .
• Assay variability : Standardize conditions (e.g., MIC testing in Mueller-Hinton broth) and use isogenic bacterial strains to control for resistance mechanisms .

Structure-Activity Relationships (SAR)

Basic: Q. Q8. How do substituents at C-5 and C-7 influence bioactivity? A8. Key trends include:

• C-7 chlorophenyl group : Enhances lipophilicity and target binding (e.g., Plasmodium falciparum inhibitors) .
• C-5 methylphenyl group : Improves metabolic stability and reduces clearance .

Advanced: Q. Q9. What strategies improve metabolic stability of triazolopyrimidines? A9. Approaches include:

• Introducing electron-withdrawing groups (e.g., trifluoromethyl) to reduce oxidative metabolism .
• N-methylation of amino groups to block cytochrome P450-mediated degradation .

Photophysical and Material Applications

Advanced: Q. Q10. How can triazolopyrimidines be tailored for optoelectronic applications? A10. Push-pull systems with aryl/hetaryl substituents at C-5 and C-7 exhibit tunable fluorescence and redox properties. For example, Grignard-derived derivatives show absorption maxima at 350–400 nm, making them candidates for OLEDs .

Toxicity and Safety

Advanced: Q. Q11. What in vitro/in vivo models assess the toxicity of triazolopyrimidines? A11. Standardized assays include:

• Hepatotoxicity screening : Primary hepatocyte viability assays (e.g., ATP depletion measurements).
• In vivo LD₅₀ studies : Rodent models to determine acute toxicity, particularly for compounds with high ClogP values (>4) .

Cross-Disciplinary Applications

Advanced: Q. Q12. How can triazolopyrimidines be applied in materials science? A12. Their planar aromatic structure and electron-deficient cores enable:

• Coordination chemistry : Ligands for Cu(II) complexes with unique magnetic properties .
• Supramolecular assemblies : π-π stacking interactions for crystalline frameworks .